(E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide

• CAS No.: 797795-56-3
• Molecular Formula: C16H22Cl3N3O
• Molecular Weight: 378.7 g/mol
• IUPAC Name: (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide
• InChI: InChI=1S/C16H22Cl3N3O/c1-22(2)12-6-11-20-15(16(17,18)19)21-14(23)10-9-13-7-4-3-5-8-13/h3-5,7-10,15,20H,6,11-12H2,1-2H3,(H,21,23)/b10-9+
• InChI Key: PUYMJMVGXCJSMQ-MDZDMXLPSA-N
• Isomeric SMILES: CN(C)CCCNC(C(Cl)(Cl)Cl)NC(=O)/C=C/C1=CC=CC=C1
• Canonical SMILES: CN(C)CCCNC(C(Cl)(Cl)Cl)NC(=O)C=CC1=CC=CC=C1
• solubility: 44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide is a complex organic compound with a unique structure that includes a phenyl group, a trichloroethyl group, and a dimethylamino propylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide typically involves multiple steps, starting with the preparation of the intermediate compounds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize the efficiency and scalability of the synthesis. The use of advanced purification techniques, such as chromatography and crystallization, is essential to achieve the required quality standards for industrial applications.

Chemical Reactions Analysis

Types of Reactions

(E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and the reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

(E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The pathways involved in its mechanism of action are complex and may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(methylamino)propylamino]ethyl]prop-2-enamide
• (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(ethylamino)propylamino]ethyl]prop-2-enamide

Uniqueness

The uniqueness of (E)-3-phenyl-N-[2,2,2-trichloro-1-[3-(dimethylamino)propylamino]ethyl]prop-2-enamide lies in its specific structural features, such as the presence of the dimethylamino group and the trichloroethyl group, which confer distinct chemical and biological properties. These features make it a valuable compound for various research and industrial applications.